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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of anhydrous lithium chlorate (LiClO₃). The information is curated for professionals

in research and development who require precise data for modeling, experimental design, and

formulation. This document summarizes key quantitative data, outlines experimental protocols,

and presents logical workflows for the synthesis and analysis of this inorganic compound.

Executive Summary
Anhydrous lithium chlorate is a highly water-soluble inorganic salt with notable oxidizing

properties. Its low melting point for an ionic compound and high solubility make it a substance

of interest in various chemical applications. This guide consolidates available data on its

fundamental physicochemical characteristics to serve as a foundational resource.

Physicochemical Properties
The core physicochemical properties of anhydrous lithium chlorate are summarized in the

tables below.

General and Physical Properties
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Property Value Source

Chemical Formula LiClO₃ [1]

Molar Mass 90.39 g/mol [1]

Appearance White crystalline solid
Inferred from general

properties of chlorates

Melting Point
127.6 to 129 °C (400.8 to

402.1 K)
[1]

Predicted Melting Point 127.57 °C (400.72 K) [2]

Magnetic Susceptibility (χ) -28.8·10⁻⁶ cm³/mol [1]

Solubility in Water
Anhydrous lithium chlorate exhibits exceptionally high solubility in water, which increases

significantly with temperature.

Temperature (°C) Solubility ( g/100 mL) Source

0 241 [1]

25 459 [1]

60 777 [1]

100 2226 [1]

Crystal Structure
Detailed crystallographic data, including space group and unit cell dimensions, for anhydrous

lithium chlorate (LiClO₃) are not readily available in the cited literature. While X-ray diffraction

patterns have been recorded for the anhydrous salt, a complete structural elucidation has not

been published in the public domain.[2]
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Detailed methodologies for the synthesis, dehydration, and analysis of lithium chlorate are

crucial for obtaining pure anhydrous material and for the accurate determination of its

properties.

Synthesis and Dehydration of Lithium Chlorate
The preparation of anhydrous lithium chlorate can be achieved through a two-stage process:

synthesis of a hydrated form followed by careful dehydration.

3.1.1 Synthesis of Hydrated Lithium Chlorate

A common method for the synthesis of lithium chlorate is through the double decomposition

reaction of barium chlorate and lithium sulfate in an aqueous solution.

Reaction: Ba(ClO₃)₂ + Li₂SO₄ → 2LiClO₃ + BaSO₄(s)

Procedure:

A 1 molar solution of barium chlorate is heated to approximately 85°C.

A 1 molar solution of lithium sulfate is slowly added to the hot barium chlorate solution until

stoichiometric equivalence is reached.

The precipitated barium sulfate is removed by repeated filtration.

The resulting lithium chlorate solution is slowly evaporated at a temperature maintained

below 85°C to prevent decomposition, until the concentration reaches approximately 80%

lithium chlorate.

Upon cooling to room temperature, hydrated lithium chlorate crystallizes from the

solution.

3.1.2 Dehydration of Lithium Chlorate

The removal of water to yield the anhydrous salt requires a controlled process to avoid

decomposition.

Procedure:
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The crystallized hydrated lithium chlorate is placed under a vacuum over a strong

desiccant, such as phosphorus pentoxide, for an extended period (e.g., one month) to

significantly reduce the water content.

For the final removal of residual water, the salt is transferred to a vacuum furnace

containing phosphorus pentoxide and maintained at a temperature of 80°C for several

months until a constant melting point is achieved.

Determination of Physicochemical Properties
3.2.1 Solubility Determination

The solubility of lithium chlorate in water can be determined by preparing saturated solutions

at various temperatures.

Procedure:

An excess amount of lithium chlorate is added to a known volume of deionized water in a

sealed container.

The mixture is agitated at a constant temperature using a thermostatically controlled bath

until equilibrium is reached.

A sample of the supernatant saturated solution is carefully withdrawn, ensuring no solid

particles are included.

The concentration of lithium chlorate in the sample is determined by a suitable analytical

method, such as gravimetric analysis after evaporation of the solvent or by titration. The

chlorate content can be determined by reduction with a known excess of a reducing agent

(e.g., iodide in acidic medium) followed by back-titration of the excess reducing agent.

3.2.2 Density Measurement

A standard method for determining the density of a solid inorganic salt like anhydrous lithium
chlorate is gas pycnometry.

Procedure:
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A known mass of the anhydrous lithium chlorate sample is placed in the sample chamber

of a gas pycnometer.

The chamber is sealed and purged with an inert gas (typically helium) to remove any

adsorbed moisture or air.

The volume of the solid is determined by measuring the pressure change when a known

volume of the inert gas is introduced into the sample chamber.

The density is calculated by dividing the mass of the sample by the measured volume.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis and analysis of

anhydrous lithium chlorate.

Synthesis of Hydrated LiClO₃ Dehydration

Start: Ba(ClO₃)₂ and Li₂SO₄ solutions React at ~85°C Filter to remove BaSO₄ Evaporate water below 85°C Cool to crystallize hydrated LiClO₃ Vacuum desiccate over P₂O₅ Vacuum furnace at 80°C Anhydrous LiClO₃

Click to download full resolution via product page

Caption: Workflow for the synthesis and dehydration of lithium chlorate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body-img
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Property Determination

Solubility Density

Anhydrous LiClO₃ Sample

Prepare saturated solution at constant T Weigh sample
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Analyze concentration (e.g., titration)

Measure volume via gas pycnometry

Calculate Density (mass/volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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